Cas no 20153-86-0 (1-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate)

1-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate structure
20153-86-0 structure
Product name:1-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate
CAS No:20153-86-0
MF:C29H34N6O4
MW:530.61806
CID:1394842
PubChem ID:209686

1-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate
    • [1-(1,3-dimethyl-2,6-dioxopurin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl] benzoate
    • 1-Piperazineethanol, alpha-(1,3-dimethyl-7-xanthinylmethyl)-4-phenethyl-, benzoate (ester)
    • 1-(1,3-Dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-3-(4-phenethylpiperazin-1-yl)propan-2-yl benzoate
    • 1-(1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)-3-[4-(2-phenylethyl)piperazin-1-yl]propan-2-yl benzoate
    • DTXSID40942197
    • BRN 0601184
    • 20153-86-0
    • Theophylline, 7-(2-benzoyloxy-3-(4-phenethyl-1-piperazinyl)propyl)-
    • Inchi: InChI=1S/C29H34N6O4/c1-31-26-25(27(36)32(2)29(31)38)35(21-30-26)20-24(39-28(37)23-11-7-4-8-12-23)19-34-17-15-33(16-18-34)14-13-22-9-5-3-6-10-22/h3-12,21,24H,13-20H2,1-2H3
    • InChI Key: LJKXRHPJYNFFRM-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(CN3CCN(CC3)CCC4=CC=CC=C4)OC(=O)C5=CC=CC=C5

Computed Properties

  • Exact Mass: 530.26442
  • Monoisotopic Mass: 530.26415359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10
  • Complexity: 853
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.2Ų
  • XLogP3: 2.9

Experimental Properties

  • PSA: 91.22

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